Cas no 140695-49-4 (8-Hydroxy Mianserin β-D-Glucuronide)

140695-49-4 structure
Product Name:8-Hydroxy Mianserin β-D-Glucuronide
CAS No:140695-49-4
Molecular Formula:C24H28N2O7
Molecular Weight:456.488327026367
CID:102022
8-Hydroxy Mianserin β-D-Glucuronide Properties
Names and Identifiers
-
- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 8-Hydroxy Mianserin b-D-Glucuronide
- 8-Hydroxy Mianserin β-D-Glucuronide
- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azep...
- 1,2,3,4,10,14b-Hexahydro-2-Methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl -D-Glucopyranosiduronic Acid
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin-D-Glucuronide
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin -D-Glucuronide
- 8-Hydroxy mianserin beta-D-glucuronide
- β-D-Glucopyranosiduronic acid, 1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
-
- InChIKey: ITNHGSGVULVUQW-YLSJHQJASA-N
- Inchi: 1S/C24H28N2O7/c1-25-8-9-26-17-5-3-2-4-13(17)10-14-11-15(6-7-16(14)18(26)12-25)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h2-7,11,18-22,24,27-29H,8-10,12H2,1H3,(H,30,31)/t18?,19-,20-,21+,22-,24?/m0/s1
- SMILES: C1(=CC2CC3C=CC=CC=3N3CCN(C)CC3C=2C=C1)OC1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(O)=O)O1
Computed Properties
- Exact Mass: 456.19000
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 3
- Monoisotopic Mass: 456.19
- Heavy Atom Count: 33
- Complexity: 710
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 123A^2
Experimental Properties
- LogP: 0.35780
- PSA: 122.93000
- Refractive Index: 1.709
8-Hydroxy Mianserin β-D-Glucuronide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Biosynth | MH09758-1 mg |
8-Hydroxymianserin b-D-glucuronide |
140695-49-4 | 1mg |
$351.70 | |||
TRC | H948405-1mg |
8-Hydroxy Mianserin β-D-Glucuronide |
140695-49-4 | 1mg |
$316.00 | 2023-05-18 |
8-Hydroxy Mianserin β-D-Glucuronide Related Literature
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Dapeng Li,Zhi Zheng,Yan Lei,Yidong Zhang,Yange Zhang,Ka Wai Wong,Fengling Yang,Woon Ming Lau CrystEngComm, 2010,12, 1856-1861
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Amanda Wright,Christine Pinto,Hilary Tulk,Julie McCluskey,Avi Goldstein,Brittany Huschka,Alejandro Marangoni,Koushik Seetharaman Food Funct., 2014,5, 882-893
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Darshan Ranganathan,M. Gopi Kumar,Isabella L. Karle Chem. Commun., 2001, 271-272
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Romain Gautier,Rodolphe Clérac,Michael Paris,Florian Massuyeau Chem. Commun., 2020,56, 10139-10142
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Yang Cao,Xiaoxin Zou,Pan-Pan Jin,Hui Chen,Ruiqin Gao,Li-Jing Zhou,Yong-Cun Zou,Guo-Dong Li RSC Adv., 2015,5, 5424-5431
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Pankaj Nehra,Bharti Khungar,Kasiviswanadharaju Pericherla,S. C. Sivasubramanian,Anil Kumar Green Chem., 2014,16, 4266-4271
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Chuan-Cong Zhou,Hou-Ting Liu,Li Ding,Jing Lu,Su-Na Wang,Yun-Wu Li Dalton Trans., 2021,50, 11077-11090
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10. Contents list
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